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Compound of Interest

Compound Name: mSIRK (L9A)

Cat. No.: B12369477 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
mSIRK (L9A) is a cell-permeable, N-myristoylated peptide that serves as a negative control for

the G-protein βγ (Gβγ) subunit-binding peptide, mSIRK.[1] While mSIRK actively enhances the

phosphorylation of ERK1/2 by binding to Gβγ subunits and promoting the dissociation of the

Gα subunit, the L9A mutant, with a single leucine to alanine point mutation, is unable to induce

this effect.[1][2] This makes mSIRK (L9A) an essential tool for researchers studying G-protein

coupled receptor (GPCR) signaling pathways to delineate the specific effects of Gβγ subunit

activation.

These application notes provide a detailed protocol for the preparation of a stock solution of

mSIRK (L9A) using dimethyl sulfoxide (DMSO) as a solvent, ensuring optimal solubility and

stability for use in various cell-based assays.

Quantitative Data Summary
For ease of reference and experimental planning, the key quantitative data for mSIRK (L9A)
are summarized in the table below.
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Property Value Reference

Molecular Weight 1906.23 g/mol [1][2][3]

Formula C₉₀H₁₄₄N₂₀O₂₅ [1][2][3]

Appearance Lyophilized white solid [3][4]

Purity (HPLC) ≥95% [2][3]

Solubility in DMSO 5 mg/mL [2][3]

Recommended Storage

(Lyophilized)
2-8°C [2][3]

Recommended Storage (Stock

Solution)

-20°C (up to 4 months) or

-80°C (up to 6 months)
[3][4]

Experimental Protocol: Preparation of mSIRK (L9A)
Stock Solution
This protocol outlines the steps for reconstituting lyophilized mSIRK (L9A) in DMSO to prepare

a stock solution.

Materials
mSIRK (L9A) peptide (lyophilized powder)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure
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Equilibration: Before opening, allow the vial of lyophilized mSIRK (L9A) to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation from forming inside

the vial, which can affect the stability of the peptide.

Reagent Preparation: Ensure the DMSO is of high purity and anhydrous. The presence of

water can reduce the solubility and stability of the peptide.

Calculation of Required DMSO Volume: To prepare a stock solution of a desired

concentration, use the following formula:

Volume of DMSO (μL) = (Mass of peptide (mg) / (Desired concentration (mM) * Molecular

Weight ( g/mol ))) * 1,000,000

Example: To prepare a 10 mM stock solution from 1 mg of mSIRK (L9A): Volume of DMSO

(μL) = (1 mg / (10 mM * 1906.23 g/mol )) * 1,000,000 ≈ 52.46 μL

Reconstitution: a. Carefully open the vial of mSIRK (L9A). b. Using a calibrated micropipette,

add the calculated volume of DMSO to the vial. c. Close the vial tightly and gently vortex for

10-20 seconds to facilitate dissolution. Visually inspect the solution to ensure the peptide has

fully dissolved. If necessary, brief sonication in a water bath can be used to aid dissolution.

Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles, which can degrade the

peptide, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes. b. Store the aliquots at -20°C for short-term storage

(up to 4 months) or at -80°C for long-term storage (up to 6 months).[3][4]

Signaling Pathway and Experimental Workflow
mSIRK (L9A) in the G-Protein Signaling Pathway
The diagram below illustrates the canonical G-protein signaling pathway leading to ERK1/2

activation and the role of mSIRK and its inactive analog, mSIRK (L9A). mSIRK binds to the

Gβγ subunit, promoting the dissociation of the Gα subunit and initiating a signaling cascade

that results in the phosphorylation of ERK1/2. In contrast, mSIRK (L9A) is unable to bind

effectively to Gβγ, thus serving as a negative control to demonstrate the specificity of the

observed effects.
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G-Protein Signaling and the Role of mSIRK/mSIRK (L9A)
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Experimental Workflow for Preparing mSIRK (L9A) Stock
Solution
The following diagram provides a visual representation of the key steps involved in the

preparation of the mSIRK (L9A) stock solution.
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Workflow for mSIRK (L9A) Stock Solution Preparation

Start

Equilibrate Lyophilized
mSIRK (L9A) to Room Temp

Calculate Required
Volume of DMSO

Add DMSO to Peptide

Gently Vortex/
Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

End

Click to download full resolution via product page

Stock Solution Preparation Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12369477?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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